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Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481 Get Quote

Proper disposal of sec-Butyl Crotonate is crucial for maintaining laboratory safety and

ensuring environmental protection. As a flammable organic compound, it requires specific

handling and disposal procedures to mitigate risks. This guide provides detailed, step-by-step

instructions for researchers, scientists, and drug development professionals to manage sec-
Butyl Crotonate waste safely and in accordance with regulations.

Immediate Safety and Handling
Before beginning any disposal process, it is imperative to handle sec-Butyl Crotonate with the

appropriate personal protective equipment (PPE) in a controlled environment.

Ventilation: Always handle the chemical in a well-ventilated area or under a chemical fume

hood to minimize the inhalation of vapors.[1]

Personal Protective Equipment (PPE): Wear protective gloves, chemical-resistant clothing,

and eye/face protection.[1][2]

Ignition Sources: Keep sec-Butyl Crotonate away from heat, sparks, open flames, and

other ignition sources.[1][2] It is a flammable liquid and vapor.[2][3] Use non-sparking tools

and take precautionary measures against static discharge.[1][2]

Waste Classification and Segregation
Proper disposal begins with correct waste stream identification. sec-Butyl Crotonate is

classified as a flammable, non-halogenated organic waste. It is essential to segregate this

waste from other chemical waste types, such as halogenated solvents, aqueous waste, and
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solids, to ensure proper final disposal, which is typically incineration.[4][5] Do not mix with other

waste.

Step-by-Step Disposal Protocol
1. Waste Collection

Collect liquid sec-Butyl Crotonate waste in a designated, properly labeled, and sealable

container.[1]

The container should be made of a chemically resistant material and kept tightly closed

when not in use.[2][5]

Label the container clearly as "Hazardous Waste: sec-Butyl Crotonate, Flammable Liquid."

2. Managing Spills

Prevent any spilled material from entering drains or sewer systems.[1]

For small liquid quantities (<50mL): Absorb the spill onto a paper towel and allow the solvent

to evaporate completely in a fume hood.[6] Once dry, the paper towel can be disposed of as

normal trash.[6]

For larger liquid quantities (>50mL): Absorb the spill using an inert material like vermiculite,

perlite, or cat litter.[6] Collect the absorbed material using spark-proof tools and place it into a

suitable, closed container for disposal.[1][6]

3. Storage Pending Disposal

Store waste containers in a cool, well-ventilated area designated for hazardous waste.[1][2]

Ensure the storage area is away from heat and all sources of ignition.[5]

Do not store more than 10 gallons of hazardous waste in your laboratory. Schedule regular

pick-ups to minimize storage volume.[5]

4. Final Disposal
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The primary and recommended method for the final disposal of sec-Butyl Crotonate is

through a licensed and approved hazardous waste disposal facility.[2]

The material can be disposed of by controlled incineration with flue gas scrubbing.[1]

Arrange for collection by a licensed waste disposal contractor.[6][7]

5. Empty Container Decontamination

Do not reuse empty containers. Handle uncleaned containers as you would the product

itself.

Containers can be triply rinsed with a suitable solvent (e.g., acetone or ethanol).[1] The

rinsate should be collected and disposed of as hazardous waste.

After triple rinsing, the container can be offered for recycling or reconditioning.[1]

Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill or via

controlled incineration, where permissible.[1]

Data and Classification Summary
The following table summarizes the key classification and safety information for sec-Butyl
Crotonate.

Property Data Citation(s)

GHS Hazard Class Flammable Liquid, Category 3 [2][3]

GHS Pictogram Flame [2]

Hazard Statement
H226: Flammable liquid and

vapour
[1][2][3]

UN Number
UN3272 (Recommended for

Esters, N.O.S.)
[1]

Transport Hazard Class 3 [1]

Packing Group II [1]
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Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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